Cas no 589-57-1 (Diethyl chlorophosphite)

• Product Name: Diethyl chlorophosphite
• CAS No: 589-57-1
• MF: C₄H₁₀ClO₂P
• MW: 156.547761440277
• MDL: MFCD00009074
• CID: 82602
• PubChem ID: 24894269
• Update Time: 2025-04-18

Diethyl chlorophosphite Chemical and Physical Properties

Names and Identifiers

• Diethyl chlorophosphite
• Diethyl chlorophosphonite
• Diethyl phosphorochloridite
• Ethyl phosphorochloridite
• chloro(diethoxy)phosphane
• Chlorodiethoxyphosphine
• Phosphorochloridous acid, diethyl ester
• TXHWYSOQHNMOOU-UHFFFAOYSA-N
• F414S3V8K6
• Diethyl chlorophosphite, 90%, tech.
• Diethychlorophosphite
• Ethyl chlorophosphite
• diethylchlorophosphonite
• DIethyl-chlorophosphite
• Phosphine, chlorodiethoxy-
• Diethyl chloridophosphite #
• (C2H5O)2PCl
• UNII-F414S3V8K6
• DTXSID0060430
• AKOS009031586
• NS00034049
• BP-21130
• (1R)-(+)-(1-AMINO-2-METHYLPROPYL)PHOSPHONICACID
• H10781
• diethylchlorophosphite
• Ethyl phosphorochloridite, (EtO)2ClP
• FT-0624778
• MFCD00009074
• D2522
• CS-0179387
• SCHEMBL6274
• Diethyl chlorophosphite, 98%
• Phosphorochloridous acid diethyl ester
• 589-57-1
• Q27277601
• AMY843
• SY049944
• DIETHOXYCHLOROPHOSPHINE
• EINECS 209-652-2
• Diethyl chlorophosphite, 95%
• BCP22574
• GEO-03099
• DIETHYL PHOSPHOROCHLORIDITE [MI]
• InChI=1/C4H10ClO2P/c1-3-6-8(5)7-4-2/h3-4H2,1-2H
• DB-009670

• MDL： MFCD00009074
• Inchi： 1S/C4H10ClO2P/c1-3-6-8(5)7-4-2/h3-4H2,1-2H3
• InChI Key： TXHWYSOQHNMOOU-UHFFFAOYSA-N
• SMILES： ClP(OCC)OCC
• BRN： 1098392

Computed Properties

• Exact Mass: 156.01100
• Monoisotopic Mass: 156.010694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.089 g/mL at 20 °C(lit.)
• Melting Point: 25°C
• Boiling Point: 153-155 °C(lit.)
  56-57.5 °C/30 mmHg(lit.)
• Flash Point: Fahrenheit: 33.8 ° f
  Celsius: 1 ° c
  
• Refractive Index: n20/D 1.434(lit.)
• Water Partition Coefficient: Soluble in DMSO and chloroform. Reacts with water.
• PSA: 32.05000
• LogP: 2.52510
• Vapor Pressure: No data available
• Solubility: Soluble in benzene, tetrahydrofuran, ether, dichloromethane and acetonitrile.
• Merck: 3841
• Sensitiveness: Moisture Sensitive

Diethyl chlorophosphite Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H314,H335
• Warning Statement： P210,P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-34-37
• Safety Instruction： S16-S26-S36/37/39-S45-S7/8
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds